Cas no 875160-47-7 (1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid
• CAS No: 875160-47-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• MDL: MFCD07838484
• CID: 3109023
• PubChem ID: 16227018
• Update Time: 2025-06-29

1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-1-naphthoyl)piperidine-3-carboxylic acid
• 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid
• MLS001172791
• SMR000591005
• HMS2910N09
• EN300-23462
• AKOS033518161
• AB00745581-01
• Z147652416
• 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylicacid
• 1-[(4-methoxynaphthalen-1-yl)carbonyl]piperidine-3-carboxylic acid
• CHEMBL1697949
• AKB16047
• 875160-47-7
• G36701

• MDL： MFCD07838484
• Inchi： 1S/C18H19NO4/c1-23-16-9-8-15(13-6-2-3-7-14(13)16)17(20)19-10-4-5-12(11-19)18(21)22/h2-3,6-9,12H,4-5,10-11H2,1H3,(H,21,22)
• InChI Key： ZWWSLGSGAWJFSX-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2=CC=C(C3C=CC=CC2=3)OC)=O)CCC1)=O

Computed Properties

• Exact Mass: 313.13140809Da
• Monoisotopic Mass: 313.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid

Introduction to 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid (CAS No. 875160-47-7)

1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid (CAS No. 875160-47-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid is composed of a naphthalene ring substituted with a methoxy group at the 4-position, a piperidine ring, and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The naphthalene ring provides aromatic stability and hydrophobic characteristics, while the methoxy group enhances solubility and metabolic stability. The piperidine ring contributes to the overall conformational flexibility and binding affinity to target proteins, and the carboxylic acid group plays a crucial role in modulating the compound's pharmacological activity.

The synthesis of 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid typically involves multi-step procedures that ensure high yields and purity. One common synthetic route starts with the reaction of 4-methoxynaphthalene-1-carboxylic acid chloride with piperidine-3-carboxylic acid or its derivatives. This reaction is often conducted under controlled conditions to optimize yield and minimize side products. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have also been explored to enhance the efficiency and scalability of the synthesis process.

In terms of biological activity, 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid has demonstrated significant potential in various therapeutic areas. Recent studies have highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been extensively investigated in both in vitro and in vivo models.

Beyond its anti-inflammatory effects, 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid has also shown potential as an anticancer agent. Preclinical studies have reported its efficacy in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves multiple pathways, such as inducing apoptosis, suppressing angiogenesis, and modulating cell cycle progression. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The pharmacokinetic profile of 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid is another critical aspect that has been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and prolonged half-life make it an attractive candidate for oral administration in therapeutic settings. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can further enhance its pharmacokinetic properties and reduce potential side effects.

In conclusion, 1-(4-methoxynaphthalene-1-carbonyl)piperidine-3-carboxylic acid (CAS No. 875160-47-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable target for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, contributing to the advancement of healthcare solutions for various diseases.